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Compound of Interest

Compound Name: Disodium edetate dihydrate

Cat. No.: B7815029 Get Quote

Technical Support Center: Disodium Edetate
Dihydrate Solutions
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on troubleshooting precipitation issues with Disodium
Edetate Dihydrate (Na₂EDTA·2H₂O) solutions.

Frequently Asked Questions (FAQs)
Q1: Why is my disodium edetate dihydrate not dissolving in water?

A1: The most common reason for the poor solubility of disodium edetate dihydrate is

incorrect pH. The free acid form of EDTA and its disodium salt are not readily soluble in neutral

or acidic water. To achieve complete dissolution, the pH of the solution must be adjusted to 8.0

or higher using a base, typically sodium hydroxide (NaOH).[1][2][3] As you add NaOH, the

EDTA salt will gradually go into solution.[3]

Q2: My previously clear disodium edetate dihydrate solution has formed a white precipitate.

What caused this?

A2: Precipitation in a previously clear solution is most often due to a drop in the solution's pH.

This can be caused by the absorption of atmospheric carbon dioxide, which can lower the pH

over time, or by the addition of an acidic component to the solution. Low storage temperatures
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can also sometimes contribute to precipitation.[4] To redissolve the precipitate, you can gently

warm the solution and readjust the pH to 8.0 or slightly above with NaOH.

Q3: What is the optimal pH for dissolving and maintaining a stable disodium edetate
dihydrate solution?

A3: For most laboratory applications, a pH of 8.0 is the standard for ensuring complete

dissolution and stability of the solution.[1][2][3] A stock solution of 0.5 M at pH 8.0 is stable for

months when stored at 4°C.[5]

Q4: Can I autoclave my disodium edetate dihydrate solution?

A4: Yes, solutions of disodium edetate dihydrate can be sterilized by autoclaving.[5][6]

Ensure the solution is fully dissolved and the pH is correctly adjusted before autoclaving.

Q5: I see flakes or cloudiness in my solution after a few days, even at the correct pH. What

could be the cause?

A5: If the pH is confirmed to be correct, the issue could be microbial growth, such as mold.[7]

Although less common, this can occur in solutions stored for extended periods without

preservatives. To prevent this, consider filter-sterilizing the solution through a 0.22-micron filter

and storing it in a sterile container.[2] Some protocols also suggest adding a small amount of a

preservative if compatible with your application.[7]

Data Presentation
Solubility and pH of Disodium Edetate Dihydrate

Parameter Value Conditions

Solubility in Water 100 g/L at 20°C[8]

Solubility (as 0.26 M) ~96 mg/mL at room temperature[5][6]

pH of 1% Solution 4.3 - 4.7 in water at 25°C[9][10]

pH of 5% Solution 4.0 - 6.0 in water at 25°C[9]

Experimental Protocols
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Protocol for Preparing a 0.5 M Disodium Edetate
Dihydrate Solution (pH 8.0)
Materials:

Disodium edetate dihydrate (M.W. 372.24 g/mol )

Deionized or distilled water

Sodium hydroxide (NaOH) pellets or a concentrated solution (e.g., 10 M)

Magnetic stirrer and stir bar

Calibrated pH meter

Graduated cylinder and beaker

Procedure:

Initial Mixing: To prepare 1 liter of solution, add 186.1 g of disodium edetate dihydrate to

800 mL of deionized water in a beaker.[3]

Stirring: Place the beaker on a magnetic stirrer and add a stir bar. Begin stirring the

suspension. The solution will appear milky as the EDTA salt is not yet dissolved.[1]

pH Adjustment: While stirring, begin to slowly add NaOH. You can use pellets or a

concentrated solution. For 1 liter of a 0.5 M solution, this will require approximately 18-20

grams of NaOH pellets.[3]

Monitoring pH: Monitor the pH of the solution continuously with a calibrated pH meter.[2]

Dissolution: As the pH approaches 8.0, the disodium edetate dihydrate will completely

dissolve, and the solution will become clear.[1][3] Be patient, as this can take some time.[1]

Add the final amount of NaOH dropwise or in very small increments to avoid overshooting

the target pH.[3]

Final Volume Adjustment: Once the solid is fully dissolved and the pH is stable at 8.0,

transfer the solution to a 1-liter graduated cylinder. Rinse the beaker with a small amount of
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deionized water and add it to the cylinder.

Bring to Volume: Add deionized water to bring the final volume to exactly 1 liter.[2]

Sterilization (Optional): The solution can be sterilized by autoclaving or by filtration through a

0.5 or 0.22-micron filter.[2][3]

Storage: Store the solution at room temperature or 4°C in a clearly labeled, sterile container.

[1][5]

Visual Troubleshooting Guides
Troubleshooting Workflow for Precipitation Issues
This diagram outlines the logical steps to diagnose and resolve precipitation in your disodium
edetate dihydrate solution.
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Precipitate Observed in
Na₂EDTA·2H₂O Solution

Measure pH of the Solution

Is pH < 8.0?

Slowly add NaOH
while stirring until

precipitate dissolves

  Yes

Is pH ≥ 8.0?

  No

Confirm pH is stable at 8.0

Solution is stable.
Monitor for future issues.

Check Storage Temperature

Is temperature too low?

Gently warm solution
(e.g., to room temp or 45°C)

and stir

  Yes

Suspect Microbial Contamination
(e.g., mold)

  No

Filter-sterilize solution
(0.22 µm filter).

Prepare fresh solution
if necessary.

Click to download full resolution via product page

Caption: A step-by-step guide to troubleshooting Na₂EDTA·2H₂O precipitation.
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Relationship Between pH and EDTA Solubility
This diagram illustrates why adjusting the pH is critical for dissolving disodium edetate
dihydrate. As the pH increases, the carboxyl groups of EDTA are deprotonated, increasing the

molecule's overall negative charge and its solubility in water.

Solution pH

Disodium EDTA State

Low pH (< 7.0)

High pH (≥ 8.0)

Deprotonated Forms (HY³⁻, Y⁴⁻)
Highly Soluble
Clear Solution

Leads to

Protonated Form (H₂Y²⁻)
Poorly Soluble

Forms Precipitate
Add NaOH

(Increases pH)

Add Acid
(Decreases pH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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